N-{2-[(3-methylbenzyl)thio]ethyl}-3-phenylpropanamide
Overview
Description
N-{2-[(3-methylbenzyl)thio]ethyl}-3-phenylpropanamide is a compound that belongs to the class of amides. It is also known as "MMP" and has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-{2-[(3-methylbenzyl)thio]ethyl}-3-phenylpropanamide is not fully understood. However, it is believed to act by inhibiting the production of prostaglandins and other inflammatory mediators. It may also interact with specific receptors in the body and modulate their activity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been found to exhibit low toxicity and good biocompatibility. However, further studies are needed to determine its safety and efficacy in humans.
Advantages and Limitations for Lab Experiments
N-{2-[(3-methylbenzyl)thio]ethyl}-3-phenylpropanamide has several advantages for lab experiments. It is easy to synthesize and purify, and it exhibits good stability under normal laboratory conditions. However, it may have limitations in terms of its solubility and bioavailability, which may affect its efficacy in certain experimental settings.
Future Directions
There are several future directions for the study of N-{2-[(3-methylbenzyl)thio]ethyl}-3-phenylpropanamide. These include further investigation of its mechanism of action, optimization of its synthesis and purification methods, and exploration of its potential applications in drug delivery and imaging studies. Additionally, more studies are needed to determine its safety and efficacy in humans and to identify potential side effects or drug interactions.
Scientific Research Applications
N-{2-[(3-methylbenzyl)thio]ethyl}-3-phenylpropanamide has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities. It has also been studied for its potential use as a drug delivery system and as a molecular probe for imaging studies.
properties
IUPAC Name |
N-[2-[(3-methylphenyl)methylsulfanyl]ethyl]-3-phenylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NOS/c1-16-6-5-9-18(14-16)15-22-13-12-20-19(21)11-10-17-7-3-2-4-8-17/h2-9,14H,10-13,15H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWYDHZGFTUQWIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CSCCNC(=O)CCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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